3-amino-N-(naphthalen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-naphthalen-2-yl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C22H19N3OS/c23-19-17-12-15-7-3-4-8-18(15)25-22(17)27-20(19)21(26)24-16-10-9-13-5-1-2-6-14(13)11-16/h1-2,5-6,9-12H,3-4,7-8,23H2,(H,24,26)
• InChI Key: SITDUAWWTWMILE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=CC5=CC=CC=C5C=C4)N
• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol
• CAS No.: 400864-36-0

Description

3-Amino-N-(naphthalen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide (CAS: 400864-36-0) is a thieno[2,3-b]quinoline derivative with a naphthalen-2-yl (2-naphthyl) substituent on the carboxamide group. This compound has been investigated for its anticancer properties, particularly in triple-negative breast cancer (TNBC) models, where it reduces cancer stem cell (CSC) populations and alters glycosphingolipid (GSL) expression . Its structure (Fig. 1) features a bicyclic thienoquinoline core with a 5,6,7,8-tetrahydro moiety and a primary amine at position 2. The naphthyl group enhances hydrophobic interactions with cellular targets, though its bulky nature may influence bioavailability compared to smaller aryl substituents.

Biological Activity

3-amino-N-(naphthalen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a compound of interest due to its potential therapeutic applications, particularly in oncology and neurobiology. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and efficacy against various biological targets.

Chemical Structure and Properties

The compound's molecular formula is C₁₂H₁₃N₃OS. Its structure includes a tetrahydrothienoquinoline core which is known for various biological activities.

Structural Information

Property	Value
Molecular Formula	C₁₂H₁₃N₃OS
SMILES	C1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)N)N
InChI	InChI=1S/C12H13N3OS/c13-9-7-5-6-3-1-2-4-8(6)15-12(7)17-10(9)11(14)16/h5H,1-4,13H2,(H2,14,16)

Synthesis

The synthesis of 3-amino-N-(naphthalen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been documented in various studies. For instance, derivatives of thieno[2,3-b]quinolines were synthesized and tested for their antiproliferative activity against human cancer cell lines such as HCT116 and MDA-MB-231. The most potent derivatives exhibited IC50 values in the range of 80–250 nM .

Antiproliferative Effects

Research indicates that compounds with similar structures to 3-amino-N-(naphthalen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline have shown significant antiproliferative activity. In a study involving 79 derivatives of thieno[2,3-b]quinolines, several compounds demonstrated strong activity against various cancer cell lines .

Table: Antiproliferative Activity of Related Compounds

Compound Name	Cell Line Tested	IC50 (nM)
Compound A	HCT116	150
Compound B	MDA-MB-231	200
3-amino-N-(naphthalen-2-yl)...	MDA-MB-468	TBD

The mechanism by which this compound exerts its biological effects is still under investigation. However, it is hypothesized that the compound may act by inhibiting specific enzymes or pathways involved in cell proliferation and survival.

In particular, some thieno[2,3-b]quinoline derivatives have been shown to induce neural differentiation in PC12 cells by activating multiple signaling pathways independently of the TrkA receptor . This suggests potential applications in neurobiology beyond cancer treatment.

Case Studies

A notable case study highlighted the use of thieno[2,3-b]quinoline derivatives in inducing differentiation in neuronal cells. The study demonstrated that certain derivatives exhibited significant neuritogenic activity and could serve as small-molecule reagents for neuroscience research .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thieno[2,3-b]quinoline derivatives are structurally diverse, with variations in the carboxamide substituent and core modifications (e.g., 5-oxo groups). Below is a detailed comparison of key analogs:

Structural and Functional Modifications

Compound Name & Substituent	Core Modification	Key Biological Activity	Cell Lines Tested	IC50/EC50 (µM)	References
Target Compound : N-(naphthalen-2-yl)	None	Reduces CSCs, alters GSL expression (GM3, CD15s), induces apoptosis	MDA-MB-231, MDA-MB-453 (TNBC)	Not reported
Compound 1 : N-(3-chloro-2-methylphenyl)	5-oxo	Cytotoxic, inhibits PLC-γ, arrests G2/M phase, reduces migration	SK-OV-3, OVCAR-3 (ovarian), TNBC	Ovarian: IC50 ~0.5–1.5
Compound 7 : N-(3-chlorophenyl)	5-oxo	PLC-γ inhibition, disrupts proliferation and migration	MCF-7, MDA-MB-231 (breast)	GI50 <1.0
KuSaSch105 : N-(4-chlorophenyl), 4-phenyl	None	Antiplasmodial activity (inhibits Plasmodium falciparum)	N/A	EC50 = 0.18 (Pf 3D7)
VGTI-A3 : N-(4-phenyl-1,3-thiazol-2-yl)	6-phenyl	Antiviral (DENV, WNV) via capsid protein binding	Vero cells (DENV-infected)	EC50 = 2.1 (DENV-2)

Key Findings

Substituent Effects on Potency: The 3-chloro-2-methylphenyl group (Compound 1) confers superior cytotoxicity in ovarian and breast cancers compared to the naphthyl variant, likely due to optimized steric and electronic interactions with PLC-γ or other targets .

Core Modifications :

• The 5-oxo group (e.g., Compound 1, 7) enhances activity against solid tumors by promoting hydrogen bonding with kinases or phospholipases .
• 6-phenyl substitution (VGTI-A3) shifts activity toward antiviral applications, demonstrating structural versatility .

Mechanistic Insights :

• PLC-γ inhibition is common to chlorophenyl derivatives (Compounds 1, 7), but the naphthyl compound’s CSC-specific effects suggest involvement of GSL pathways (e.g., GM3 ganglioside modulation) .
• KuSaSch105 ’s antiplasmodial activity highlights the scaffold’s adaptability to diverse targets .

Pharmacological Profiles

Parameter	Target Compound (Naphthyl)	Compound 1 (Chloro-methylphenyl)	Compound 7 (Chlorophenyl)
Solubility	Low (DMSO required)	Moderate	Moderate
CSC Reduction	Significant (TNBC)	Not reported	Not reported
Primary Mechanism	GSL modulation	PLC-γ inhibition	PLC-γ inhibition
In Vivo Efficacy	Pending	Confirmed (ovarian models)	Not tested